Cas no 1804364-01-9 (6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804364-01-9
• MF: C₈H₆ClF₃INO
• MW: 351.492023944855
• CID: 4835806
• Update Time: 2025-05-19

6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6ClF3INO/c1-4-7(15-8(10,11)12)6(13)2-5(3-9)14-4/h2H,3H2,1H3
• InChI Key： ZTXFISNLYUZUOT-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.5
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

Introduction to 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804364-01-9)

6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804364-01-9, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with a chloromethyl group, an iodine atom, a methyl group, and a trifluoromethoxy group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure imparts distinct reactivity, allowing it to participate in a wide range of chemical transformations. The presence of the chloromethyl group enables nucleophilic addition reactions, while the iodo substituent facilitates cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. Additionally, the methyl and trifluoromethoxy groups contribute to the compound's electronic properties and influence its interactions with biological targets.

In recent years, 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine has been explored in several cutting-edge research areas. One notable application is in the development of novel pharmaceuticals. The compound has been utilized as a key building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability in drug candidates.

Moreover, the compound's reactivity has been leveraged in the creation of agrochemicals. Researchers have employed 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine to develop new herbicides and fungicides. The ability to introduce diverse functional groups via cross-coupling reactions allows for the design of molecules with tailored biological activities. This flexibility has led to the discovery of compounds that exhibit potent activity against resistant strains of pests and pathogens.

The compound's significance extends beyond its synthetic utility. It has also been investigated for its potential in material science applications. The pyridine core and its substituents can influence electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated its role in the development of novel organic materials with improved charge transport properties.

From a medicinal chemistry perspective, 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine has been used to explore new therapeutic avenues. Its structural motif is found in several FDA-approved drugs, highlighting its importance as a scaffold for drug discovery. The compound's ability to undergo selective modifications allows chemists to fine-tune its pharmacological profile. This has led to the identification of lead compounds with promising activities against neurological disorders, infectious diseases, and metabolic syndromes.

The synthesis of 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the progress made in synthetic organic chemistry over recent decades.

In conclusion, 6-(Chloromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804364-01-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to global challenges. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, solidifying its role as a cornerstone of modern chemical research.